Cas no 956103-22-3 ((4S)-4-hydroxy-4-methyl-2-Pyrrolidinone)
956103-22-3 structure
Product Name:(4S)-4-hydroxy-4-methyl-2-Pyrrolidinone
CAS No:956103-22-3
MF:C5H9NO2
MW:115.130461454391
CID:1123072
PubChem ID:7164408
Update Time:2025-04-20
(4S)-4-hydroxy-4-methyl-2-Pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- (4S)-4-hydroxy-4-methyl-2-Pyrrolidinone
- 956103-22-3
- (S)-4-Hydroxy-4-methylpyrrolidin-2-one
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- Inchi： 1S/C5H9NO2/c1-5(8)2-4(7)6-3-5/h8H,2-3H2,1H3,(H,6,7)/t5-/m0/s1
- InChI Key： IKBAOKIBAADRKR-YFKPBYRVSA-N
- SMILES： O[C@@]1(C)CC(NC1)=O
Computed Properties
- Exact Mass: 115.063328530g/mol
- Monoisotopic Mass: 115.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 49.3Ų
(4S)-4-hydroxy-4-methyl-2-Pyrrolidinone Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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